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Compound of Interest

Compound Name: NW16

Cat. No.: B15613197 Get Quote

This guide provides detailed instructions and troubleshooting advice for researchers, scientists,

and drug development professionals working with NW16 (also known as KF16) vacuum

flanges, specifically focusing on the replacement of o-rings in centering rings.

Frequently Asked Questions (FAQs)
Q1: When should I replace the o-ring in my NW16 centering ring?

A1: An o-ring should be replaced if you observe any of the following signs of wear or damage,

or if you are experiencing vacuum leak issues that you have isolated to a specific flange

connection. Regular visual inspection is key to preventing unexpected vacuum system failures.

[1]

Visual Signs of Damage: Look for cracks, tears, nicks, or any imperfections on the o-ring's

surface.[1][2] Even minute damage can compromise a vacuum seal.

Flattened or Deformed Shape: An effective o-ring should be rounded. If it appears flattened,

has taken a permanent set, or shows signs of over-compression, it will not seal properly.[1]

[3]

Discoloration or Hardening: Changes in color, a shiny appearance, or brittleness can indicate

thermal degradation or chemical attack, suggesting the material is no longer suitable for

sealing.[4][5]
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Swelling: If the o-ring appears larger than its original dimensions, it may have absorbed

chemicals from the vacuum system, compromising its structural integrity.[4]

Q2: What type of o-ring material should I use for my NW16 centering ring?

A2: The choice of o-ring material is critical and depends on your specific application, including

operating temperature and chemical environment. The most common materials for NW16
centering rings are Buna-N (Nitrile), Viton® (FKM), and Silicone.

Buna-N (Nitrile): A good general-purpose o-ring with excellent resistance to petroleum-based

fluids, oils, and hydraulic fluids. It is a cost-effective option but has limitations in terms of

temperature and resistance to ozone and weathering.[6][7]

Viton® (FKM): Offers superior resistance to high temperatures and a wide range of

chemicals, including oils, fuels, and most mineral acids.[7][8][9] It is not recommended for

use with ketones like acetone.[8][9]

Silicone: Known for its excellent thermal stability at both high and low temperatures. Silicone

o-rings are also physiologically neutral, making them suitable for many pharmaceutical and

medical applications. However, they are not recommended for dynamic seals or for use with

many fuels and mineral oils.[6]

Q3: Is it necessary to lubricate a new o-ring before installation?

A3: Yes, applying a very thin layer of high-quality vacuum grease is highly recommended.

Lubrication helps the o-ring seat properly under compression, prevents pinching or tearing

during installation, and can help achieve a better seal.[10][11] However, it is crucial to use a

minimal amount, as excess grease can attract and trap debris, which can compromise the seal.

[10]

Q4: How do I properly clean the centering ring before installing a new o-ring?

A4: Proper cleaning of the centering ring and its groove is critical to ensure a good vacuum

seal. Any particles or residue can create a leak path.[12]

Initial Wipe: Use a lint-free cleanroom wipe to remove any loose debris.
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Solvent Cleaning: Moisten a clean wipe with a suitable solvent like isopropyl alcohol to clean

the o-ring groove thoroughly. For stubborn, caked-on residues, specialized swabs may be

necessary to avoid scratching the sealing surface.[10][12][13]

Drying: Ensure the centering ring is completely dry before installing the new o-ring.

Inspection: After cleaning, carefully inspect the groove for any scratches or damage that

could affect sealing.

O-Ring Material Properties
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Material
Common
Name

Maximum
Temperature

Chemical
Resistance
Highlights

Common
Applications &
Limitations

Nitrile Buna-N, NBR
~100°C -

120°C[7]

Good resistance

to oils,

petroleum-based

fluids, and water.

[7]

General purpose,

cost-effective.

Poor resistance

to ozone,

sunlight, and

some chemicals

like ketones.[6]

[7]

Fluorocarbon Viton®, FKM ~200°C[7][9]

Excellent

resistance to a

wide range of

chemicals, oils,

fuels, and acids.

[7][8]

High-

temperature and

chemical

applications. Not

compatible with

ketones (e.g.,

acetone) and

some amines.[6]

[8][9]

Silicone VMQ ~200°C

Good thermal

stability and

resistance to a

broad spectrum

of chemicals.[6]

Ideal for

high/low-

temperature

applications and

in food/pharma.

Not

recommended

for dynamic

seals or with

many fuels and

mineral oils.[6]
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This protocol outlines the step-by-step methodology for correctly replacing a worn or damaged

o-ring in an NW16 centering ring to ensure a reliable high-vacuum seal.

Materials:

New, correctly sized NW16 o-ring of the appropriate material

The NW16 centering ring to be serviced

Lint-free cleanroom wipes

Latex or nitrile gloves

Isopropyl alcohol or other approved cleaning solvent

High-quality vacuum grease

Procedure:

Preparation:

Ensure you are working in a clean environment to prevent contamination.

Wear clean gloves to avoid transferring oils and particulates to the components.

Carefully disassemble the NW16 flange connection by removing the clamp, separating the

flanges, and retrieving the centering ring.

Old O-Ring Removal:

Using only your fingers, gently push the old o-ring sideways until a portion lifts out of the

groove in the centering ring.[2]

Pinch the lifted portion and carefully remove the o-ring completely. Do not use sharp or

metal tools, as this can scratch the centering ring's sealing surface.[2]

Inspection and Cleaning of the Centering Ring:
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Thoroughly inspect the centering ring, paying close attention to the o-ring groove. Check

for any scratches, nicks, or embedded debris.

Using a lint-free wipe moistened with isopropyl alcohol, clean the entire centering ring,

especially the groove, to remove any old grease, process residue, or particulates.[10]

Allow the centering ring to air dry completely.

New O-Ring Inspection and Lubrication:

Visually inspect the new o-ring for any manufacturing defects, cuts, or imperfections

before installation.[2]

Apply a very small amount of vacuum grease to your gloved fingertips.

Gently work the o-ring through your fingers to apply a thin, even coating of grease over its

entire surface.[2] There should not be any clumps or excess grease.[2][10]

New O-Ring Installation:

Carefully place the new, lubricated o-ring into the groove of the centering ring.

Ensure the o-ring is properly seated and not twisted within the groove. A twisted o-ring can

lead to leaks.[2][11] You can check for twists by examining the mold line on the o-ring,

which should be consistent around the circumference.[2]

Gently slide the o-ring into place; do not roll it, as this can induce twisting.[11]

Reassembly of the Flange Connection:

Place the centering ring with the new o-ring into the groove of one of the NW16 flanges.

Bring the mating flange into position, ensuring both flanges are clean and free of

scratches.

Secure the connection with the NW16 clamp, tightening it until the flanges are firmly and

evenly joined.
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Troubleshooting Guide
Issue Possible Cause(s) Recommended Action(s)

Persistent Vacuum Leak After

O-Ring Replacement

1. Damaged or scratched

flange or centering ring sealing

surface.2. Incorrect o-ring size

(too large or too small).[14]3.

Twisted o-ring during

installation.[2][11]4. Particulate

contamination on the o-ring or

sealing surfaces.[12]5.

Incompatible o-ring material for

the process chemicals,

causing swelling or

degradation.[14]

1. Disassemble and carefully

inspect all sealing surfaces

under good lighting. Replace

any damaged components.2.

Verify you are using the correct

o-ring for an NW16 centering

ring.3. Remove, re-lubricate,

and carefully reinstall the o-

ring, ensuring it is not twisted.

[11]4. Thoroughly re-clean all

components as per the

protocol.[12][15]5. Consult the

material compatibility chart and

replace the o-ring with a more

suitable material if necessary.

O-Ring Appears Chewed or

Extruded After Use

1. High-pressure differential

across the seal.2. Incorrectly

sized o-ring or groove, leaving

too much clearance.[3]3. O-

ring material is too soft for the

application pressure.

1. If possible, reduce the

system pressure.2. Ensure the

centering ring and o-ring

dimensions are correct for the

NW16 standard. Consider

using a backup ring if high

pressure is unavoidable.3.

Select an o-ring with a higher

durometer (hardness).

Difficulty Assembling the

Flange Connection

1. O-ring is too large for the

groove.[14]2. Lack of proper

lubrication.[11]

1. Verify the o-ring is the

correct size for an NW16

centering ring.2. Apply a thin,

even layer of vacuum grease

to the o-ring.[11]

Workflow for O-Ring Replacement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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